Cas no 1806891-58-6 (Ethyl 3-chloro-5-(difluoromethyl)-6-methylpyridine-2-acetate)

• Product Name: Ethyl 3-chloro-5-(difluoromethyl)-6-methylpyridine-2-acetate
• CAS No: 1806891-58-6
• MF: C₁₁H₁₂ClF₂NO₂
• MW: 263.66828918457
• CID: 4872726
• Update Time: 2025-06-10

Ethyl 3-chloro-5-(difluoromethyl)-6-methylpyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-5-(difluoromethyl)-6-methylpyridine-2-acetate

• Inchi： 1S/C11H12ClF2NO2/c1-3-17-10(16)5-9-8(12)4-7(11(13)14)6(2)15-9/h4,11H,3,5H2,1-2H3
• InChI Key： BZJWKNBPPGWGDL-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)F)=C(C)N=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-chloro-5-(difluoromethyl)-6-methylpyridine-2-acetate

Ethyl 3-chloro-5-(difluoromethyl)-6-methylpyridine-2-acetate (CAS No. 1806891-58-6): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-chloro-5-(difluoromethyl)-6-methylpyridine-2-acetate, identified by its CAS number 1806891-58-6, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its pyridine core substituted with a chloro group, a difluoromethyl group, and a methyl group, along with an acetic ester moiety, exhibits unique chemical properties that make it invaluable in the synthesis of various bioactive molecules.

The structural features of Ethyl 3-chloro-5-(difluoromethyl)-6-methylpyridine-2-acetate contribute to its reactivity and functionality, making it a preferred building block in the development of novel pharmaceuticals. The presence of the chloro group at the 3-position and the difluoromethyl group at the 5-position enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In recent years, there has been a surge in research focusing on the development of small molecule inhibitors targeting various therapeutic areas, including oncology, inflammation, and infectious diseases. The pyridine scaffold is particularly prominent in these efforts due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. Ethyl 3-chloro-5-(difluoromethyl)-6-methylpyridine-2-acetate serves as a crucial precursor in synthesizing these inhibitors, providing a scaffold that can be modified to achieve high selectivity and potency.

One of the most compelling applications of Ethyl 3-chloro-5-(difluoromethyl)-6-methylpyridine-2-acetate is in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with cancer and inflammatory diseases. Researchers have leveraged the compound's structural flexibility to design inhibitors that specifically target aberrant kinases. For instance, modifications to the pyridine core have led to the discovery of potent inhibitors that exhibit improved pharmacokinetic profiles and reduced off-target effects.

The difluoromethyl group in Ethyl 3-chloro-5-(difluoromethyl)-6-methylpyridine-2-acetate is particularly noteworthy for its impact on metabolic stability and binding affinity. Difluoromethylation is a strategy frequently employed in drug design to enhance bioavailability by reducing susceptibility to metabolic degradation. This has been demonstrated in several clinical candidates where the introduction of difluoromethyl groups has significantly improved their pharmacological properties.

Recent advances in computational chemistry have further enhanced the utility of Ethyl 3-chloro-5-(difluoromethyl)-6-methylpyridine-2-acetate. Molecular modeling studies have identified optimal substitution patterns on the pyridine ring that maximize binding affinity to target proteins. These insights have guided synthetic chemists in designing libraries of compounds with enhanced biological activity. Additionally, virtual screening techniques have been employed to rapidly identify potential drug candidates derived from this intermediate, streamlining the drug discovery process.

The synthesis of Ethyl 3-chloro-5-(difluoromethyl)-6-methylpyridine-2-acetate itself is an intriguing challenge that has been addressed through various methodologies. Traditional approaches involve multi-step sequences starting from readily available pyridine derivatives. However, recent innovations have led to more efficient synthetic routes, including one-pot reactions and catalytic processes that minimize waste and improve yield.

The versatility of Ethyl 3-chloro-5-(difluoromethyl)-6-methylpyridine-2-acetate extends beyond kinase inhibitors. It has also been utilized in the development of antiviral agents, where its ability to mimic natural substrates allows for the design of competitive inhibitors that disrupt viral replication cycles. Furthermore, its application in central nervous system (CNS) drug discovery is emerging as a promising area due to its ability to cross the blood-brain barrier.

In conclusion, Ethyl 3-chloro-5-(difluoromethyl)-6-methylpyridine-2-acetate (CAS No. 1806891-58-6) represents a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new applications and synthetic strategies, this compound will undoubtedly remain at the forefront of pharmaceutical innovation.